Cas no 1263180-36-4 (Tert-Butyl 3,3-difluoro-1,7-diazaspiro[4.4]nonane-1-carboxylate)

• Product Name: Tert-Butyl 3,3-difluoro-1,7-diazaspiro[4.4]nonane-1-carboxylate
• CAS No: 1263180-36-4
• MF: C₁₂H₂₀F₂N₂O₂
• MW: 262.296210289001
• CID: 4770778
• Update Time: 2026-02-26

Tert-Butyl 3,3-difluoro-1,7-diazaspiro[4.4]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3,3-difluoro-1,7-diazaspiro[4.4]nonane-1-carboxylate
• Tert-Butyl 3,3-difluoro-1,7-diazaspiro[4.4]nonane-1-carboxylate

• Inchi： 1S/C12H20F2N2O2/c1-10(2,3)18-9(17)16-8-12(13,14)6-11(16)4-5-15-7-11/h15H,4-8H2,1-3H3
• InChI Key： XKSLVDQIFNATCH-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)C2(CNCC2)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 3,3-difluoro-1,7-diazaspiro[4.4]nonane-1-carboxylate

Comprehensive Overview of Tert-Butyl 3,3-difluoro-1,7-diazaspiro[4.4]nonane-1-carboxylate (CAS No. 1263180-36-4)

Tert-Butyl 3,3-difluoro-1,7-diazaspiro[4.4]nonane-1-carboxylate (CAS No. 1263180-36-4) is a highly specialized spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This difluorinated derivative belongs to the class of diazaspiro[4.4]nonane structures, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique tert-butyl carboxylate moiety enhances stability and solubility, making it a preferred choice for modern drug discovery pipelines.

The compound's spirocyclic architecture is particularly noteworthy, as it mimics rigid three-dimensional scaffolds found in natural products. This feature aligns with the growing demand for 3D-shaped drug candidates, a trend driven by the pharmaceutical industry's shift toward targeting complex protein-protein interactions. Researchers frequently search for "spirocyclic compounds in drug design" or "fluorinated building blocks for medicinal chemistry," reflecting the relevance of CAS No. 1263180-36-4 in contemporary R&D.

From a synthetic perspective, the difluoro substitution at the 3-position introduces electronegativity and metabolic stability, addressing common challenges in optimizing pharmacokinetic properties. Laboratories focusing on fluorine chemistry often explore this compound for its potential to improve membrane permeability—a critical factor in CNS drug development. Online queries like "role of fluorine in bioactive molecules" or "spirocyclic intermediates for kinase inhibitors" underscore its interdisciplinary applications.

In agrochemical innovation, Tert-Butyl 3,3-difluoro-1,7-diazaspiro[4.4]nonane-1-carboxylate serves as a precursor for novel pesticides with enhanced environmental persistence and target specificity. The diazaspiro core contributes to rotational constraints that may reduce off-target effects—a priority in sustainable crop protection. Searches such as "spirocyclic compounds in agrochemicals" or "fluorine in pesticide design" highlight its crossover utility beyond pharmaceuticals.

Analytical characterization of CAS No. 1263180-36-4 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring precise quality control for industrial-scale production. The compound's tert-butyl protecting group also facilitates orthogonal deprotection strategies, a feature frequently discussed in forums about "carbamate protecting groups in multistep synthesis."

As the scientific community emphasizes green chemistry principles, synthetic routes to this compound increasingly incorporate catalytic methods to minimize waste. This aligns with search trends like "sustainable synthesis of fluorinated heterocycles" or "atom-economical spirocycle formation." Such developments position 1263180-36-4 as a case study in balancing molecular complexity with synthetic efficiency.

Future directions for this compound may involve exploration in PROTACs (Proteolysis Targeting Chimeras) or covalent inhibitor design, where its spirocyclic rigidity could enable precise target engagement. These applications resonate with trending queries about "next-generation therapeutic modalities" and "three-dimensional fragments for hit identification," further cementing its role in cutting-edge research.